5-(1-methyl-1H-pyrazol-3-yl)-thiophene-3-carboxylic acid

• Molecular Formula: C9H8N2O2S
• Molecular Weight: 208.24 g/mol
• IUPAC Name: 5-(1-methylpyrazol-3-yl)thiophene-3-carboxylic acid
• InChI: InChI=1S/C9H8N2O2S/c1-11-3-2-7(10-11)8-4-6(5-14-8)9(12)13/h2-5H,1H3,(H,12,13)
• InChI Key: FYCOXPRZPDLVPL-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC(=N1)C2=CC(=CS2)C(=O)O

Description

5-(1-methyl-1H-pyrazol-3-yl)-thiophene-3-carboxylic acid is a useful research compound. Its molecular formula is C9H8N2O2S and its molecular weight is 208.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

5-(2-Methyl-2H-pyrazol-3-yl)-thiophene-3-carboxylic acid methyl ester (0.076 g, 0.34 mmol) was suspended in methanol (0.75 mL) then sodium hydroxide (1 M, 0.41 mL) was added and the mixture stirred for 1.5 hours. A further amount of sodium hydroxide (1 M, 0.41 mL) was added and the mixture stirred overnight. The solution was evaporated, the residue was taken up in HCl (1 N, 1.0 mL) and the resultant precipitate was collected by filtration, washed with water and dried to afford 5-(1-methyl-1H-pyrazol-3-yl)-thiophene-3-carboxylic acid as a grey solid (0.042 g).